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Compound of Interest

6-Dodecanone, 5,8-diethyl-7-
Compound Name:
hydroxy-, oxime

Cat. No.: B106983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,
and applications of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime. The document details the
primary synthetic pathway, presents key quantitative data in a structured format, and outlines a
general experimental protocol. Furthermore, it visualizes the well-established application of this
compound in hydrometallurgical processes.

Introduction and Physicochemical Properties

6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime (CAS No. 6873-77-4) is a ketoxime
characterized by a C16 long-chain aliphatic backbone.[1] Its molecular structure, featuring both
hydrophobic and hydrophilic moieties, makes it a valuable cationic extractant, particularly in the
field of hydrometallurgy for the separation of metal ions.[2] The compound is also known by the
trade name LIX 63.[3]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime.
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Property Value Source
Molecular Formula C16H33NO:2 [4]
Molecular Weight 271.44 g/mol [4]
Melting Point 46-48°C [4]
Boiling Point (Predicted) 386.3 £+ 25.0 °C [4]
Density (Predicted) 0.94 + 0.1 g/cm3 [4]
pKa (Predicted) 11.91+0.10 [5]

N Chloroform (Slightly), Ethyl
Solubility ) [4]
Acetate (Slightly)

Synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-,
oxime

The primary and most direct route for the synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-,
oxime is through the oximation of its corresponding ketone precursor, 5,8-Diethyl-7-hydroxy-6-
dodecanone. This reaction involves the condensation of the ketone with hydroxylamine.[6]

General Reaction Scheme

The synthesis can be represented by the following general reaction scheme:

Reactants

Products

T H20

| + —> Base —> +
5,8-Diethyl-7-hydroxy-6-dodecanone _—

Hydroxylamine (from NH20H-HCI)

6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime
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Figure 1: General reaction scheme for the synthesis of the target oxime.

Experimental Protocol

The following is a generalized experimental protocol for the synthesis of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime. It is important to note that optimization of specific parameters may
be required to achieve desired yields and purity.

Materials:

5,8-Diethyl-7-hydroxy-6-dodecanone

Hydroxylamine hydrochloride (NH20H-HCI)

A suitable base (e.g., sodium hydroxide, sodium acetate)

A suitable solvent (e.g., chloroform, ethyl acetate)

Deionized water

Procedure:

» Dissolution: Dissolve 5,8-Diethyl-7-hydroxy-6-dodecanone in a suitable organic solvent such
as chloroform or ethyl acetate in a reaction vessel.[7]

o Reagent Addition: In a separate flask, prepare an aqueous solution of hydroxylamine
hydrochloride and a base. The base is used to neutralize the HCI and liberate free
hydroxylamine.

e Reaction: Add the hydroxylamine solution to the solution of the ketone. The reaction is
typically carried out at room temperature with stirring.[7]

e Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, the organic layer is separated. It is then washed
with water to remove any inorganic salts and unreacted hydroxylamine.
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e Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na2SOa or

MgSO0a), filtered, and the solvent is removed under reduced pressure to yield the crude

product.

 Purification: The crude product can be further purified by a suitable method such as

recrystallization or column chromatography to obtain the pure 6-Dodecanone, 5,8-diethyl-7-

hydroxy-, oxime.

Expected Yield: Laboratory syntheses can achieve yields of approximately 70% or higher,

depending on the optimization of the reaction conditions.[7]

Application in Hydrometallurgy: A Workflow

A major industrial application of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime is as a

selective extractant in hydrometallurgy for the separation and purification of metals such as

copper, nickel, and cobalt from ore leach solutions or waste streams.[1] The process, known as

solvent extraction, is a multi-step procedure.

The following diagram illustrates the general workflow of a solvent extraction process using this

oxime.

Extraction

Aqueous Feed Mixing and
(Metal lons in Solution) Complex Formation

|-

Phase

Loaded Organic

Raffinate
(Depleted Aqueous Phase)

Stripping

Aqueous Concentrated Metal Solution

I (Product)

(Metal-Oxime Complex)

Strip Solution
(e.g., Acid)
ixing an:
letal Release

Loaded Organic Phase

Phase Separation

Organic

Regenerated Organic Phase
(Recycled)

Organic Phase Bl
(Oxime in Kerosene)

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b106983?utm_src=pdf-body
https://www.benchchem.com/product/b106983?utm_src=pdf-body
https://www.evitachem.com/product/evt-372375
https://www.benchchem.com/product/b106983?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/solvent-extractants/86355--58-diethyl-7-hydroxy-6-dodecanone-oxime.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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